N-(2,4-dimethoxyphenyl)-7-(2-methoxyethyl)-1,3-dimethyl-2,4-dioxo-2,3,4,7-tetrahydro-1H-pyrrolo[2,3-d]pyrimidine-6-carboxamide

• IUPAC Name: N-(2,4-dimethoxyphenyl)-7-(2-methoxyethyl)-1,3-dimethyl-2,4-dioxopyrrolo[2,3-d]pyrimidine-6-carboxamide
• InChI: InChI=1S/C20H24N4O6/c1-22-18-13(19(26)23(2)20(22)27)11-15(24(18)8-9-28-3)17(25)21-14-7-6-12(29-4)10-16(14)30-5/h6-7,10-11H,8-9H2,1-5H3,(H,21,25)
• InChI Key: QLUVQFXTEHGXBX-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(N2CCOC)C(=O)NC3=C(C=C(C=C3)OC)OC)C(=O)N(C1=O)C
• Molecular Formula: C20H24N4O6
• Molecular Weight: 416.4 g/mol

Description

N-(2,4-dimethoxyphenyl)-7-(2-methoxyethyl)-1,3-dimethyl-2,4-dioxo-2,3,4,7-tetrahydro-1H-pyrrolo[2,3-d]pyrimidine-6-carboxamide is a useful research compound. Its molecular formula is C20H24N4O6 and its molecular weight is 416.434. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Reactivity

The compound N-(2,4-dimethoxyphenyl)-7-(2-methoxyethyl)-1,3-dimethyl-2,4-dioxo-2,3,4,7-tetrahydro-1H-pyrrolo[2,3-d]pyrimidine-6-carboxamide belongs to a class of five-membered 2,3-dioxo heterocycles. Research has shown that derivatives of similar compounds can undergo various chemical reactions to form complex heterocyclic structures. For instance, methyl 1-aryl-3-benzoyl-4,5-dioxo-4,5-dihydro-1H-pyrrole-2-carboxylates react with 6-amino-1,3-dimethylpyrimidine-2,4(1H,3H)-dione, leading to novel compounds that could undergo further thermal recyclization (Denislamova et al., 2011). These chemical transformations are fundamental for creating new molecules with potential applications in various scientific fields.

Potential Antiviral Applications

Compounds structurally related to this compound have been studied for their antiviral properties. For example, certain pyrazolo[3,4-d]pyrimidine derivatives have demonstrated moderate to high antiviral activities against hepatitis B virus (El‐Sayed et al., 2009). Such findings suggest that related compounds could be explored for their potential efficacy against various viral infections.

Thermal Stability Analysis

The thermal stability of derivatives of this compound has been a subject of study. Research on 6-substituted-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrrolo[2,3-d]-pyrimidines, for instance, provides insights into their thermal stability and decomposition patterns (Salih & Al-Sammerrai, 1986). Understanding these properties is crucial for the development and storage of pharmaceutical compounds.

Synthesis of Analog Compounds

Studies have shown that compounds related to this compound can be synthesized through various methods. For instance, analogs of pyrrolo[2,3-d]pyrimidines have been synthesized, demonstrating different substituents' effects on their antiviral activity (Renau et al., 1996). These methods are vital for the development of new pharmaceutical agents.

Mechanism of Action

Target of Action

The primary targets of this compound are the calcium-sensing and T1R1/T1R3 receptors . These receptors play a crucial role in the perception of taste, particularly the umami and kokumi tastes .

Mode of Action

The compound interacts with its targets by binding to and activating the calcium-sensing and T1R1/T1R3 receptors . This activation results in an enhanced perception of taste, specifically the umami, kokumi, and salt tastes .

Result of Action

The activation of the calcium-sensing and T1R1/T1R3 receptors by this compound leads to a significant enhancement of the kokumi, umami, and salt tastes . The degree of enhancement is 66.4%, 56.6%, and 26.2%, respectively . This makes the compound a promising taste-enhancer .